Cas no 109115-08-4 (2-Chloro-3-methyl-6-nitrobenzyl bromide)

• Product Name: 2-Chloro-3-methyl-6-nitrobenzyl bromide
• CAS No: 109115-08-4
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 5003669
• Update Time: 2025-05-17

2-Chloro-3-methyl-6-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-methyl-6-nitrobenzyl bromide
• 3-(bromomethyl)-2-chloro-1-methyl-4-nitrobenzene

• Inchi： 1S/C8H7BrClNO2/c1-5-2-3-7(11(12)13)6(4-9)8(5)10/h2-3H,4H2,1H3
• InChI Key： FSBZIYRDBQTBCB-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C)C=CC=1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8

Additional information on 2-Chloro-3-methyl-6-nitrobenzyl bromide

2-Chloro-3-methyl-6-nitrobenzyl bromide (CAS No. 109115-08-4): A Comprehensive Overview

2-Chloro-3-methyl-6-nitrobenzyl bromide (CAS No. 109115-08-4) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This halogenated aromatic compound is characterized by its unique molecular structure, which includes a bromomethyl group, a nitro substituent, and a chloro group on a methyl-substituted benzene ring. Its distinct properties make it a valuable intermediate in the synthesis of more complex molecules.

The compound's systematic name, 2-Chloro-3-methyl-6-nitrobenzyl bromide, reflects its precise chemical structure. Researchers often search for terms like "2-Chloro-3-methyl-6-nitrobenzyl bromide synthesis" or "CAS 109115-08-4 applications" to explore its potential uses. The presence of both electron-withdrawing (nitro and chloro) and electron-donating (methyl) groups on the aromatic ring creates interesting reactivity patterns, making it a subject of study in modern organic chemistry.

In recent years, the demand for halogenated aromatic compounds like 2-Chloro-3-methyl-6-nitrobenzyl bromide has increased due to their role in developing new materials and bioactive molecules. The compound's bromomethyl group is particularly valuable in nucleophilic substitution reactions, allowing for the introduction of various functional groups. This versatility has led to its use in pharmaceutical research, where scientists investigate its potential as a building block for drug candidates.

The physical properties of 2-Chloro-3-methyl-6-nitrobenzyl bromide are crucial for its handling and application. Typically appearing as a crystalline solid, its molecular weight and melting point are key parameters for researchers. Many professionals search for "2-Chloro-3-methyl-6-nitrobenzyl bromide solubility" or "CAS 109115-08-4 stability" to understand its behavior in different solvents and conditions. These properties determine its suitability for various synthetic pathways and industrial processes.

From a synthetic chemistry perspective, 2-Chloro-3-methyl-6-nitrobenzyl bromide serves as an important intermediate in the preparation of more complex organic molecules. Its reactivity profile allows for selective transformations, making it valuable in multi-step synthesis. The compound's presence in scientific literature has grown significantly, with researchers exploring its use in creating novel compounds with potential applications in material science and medicinal chemistry.

The safety profile of 2-Chloro-3-methyl-6-nitrobenzyl bromide is another area of interest for professionals working with this compound. Proper handling procedures and storage conditions are essential topics frequently searched in relation to CAS No. 109115-08-4. While not classified as extremely hazardous, standard laboratory precautions should always be followed when working with this brominated compound to ensure safe usage.

In the context of green chemistry initiatives, researchers are exploring more sustainable methods for producing and utilizing compounds like 2-Chloro-3-methyl-6-nitrobenzyl bromide. The development of catalytic processes and alternative synthetic routes that minimize waste generation represents an important trend in the field. This aligns with current industry focus on environmentally friendly chemical processes.

The analytical characterization of 2-Chloro-3-methyl-6-nitrobenzyl bromide typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and identity, which are critical for research applications. Quality control parameters for CAS No. 109115-08-4 are frequently discussed in technical specifications and research protocols.

Market trends indicate growing interest in specialty chemicals like 2-Chloro-3-methyl-6-nitrobenzyl bromide, particularly in the pharmaceutical and agrochemical sectors. The compound's unique structure makes it valuable for creating derivatives with potential biological activity. This has led to increased research into its applications and commercial availability from chemical suppliers worldwide.

Future research directions for 2-Chloro-3-methyl-6-nitrobenzyl bromide may include exploring its use in polymer chemistry, as a precursor for functional materials, or in the development of new synthetic methodologies. The compound's versatility ensures it will remain relevant in chemical research, with potential applications emerging in various high-tech industries.

For researchers and industry professionals seeking detailed technical information about 2-Chloro-3-methyl-6-nitrobenzyl bromide (CAS No. 109115-08-4), consulting peer-reviewed literature and reputable chemical databases is recommended. The compound's safety data sheets and handling guidelines should always be reviewed prior to use in any experimental work or industrial application.